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Compound of Interest

Compound Name: 5-Nitro-2-(1-pyrrolidinyl)pyridine

Cat. No.: B1296758 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) was located for 5-Nitro-2-(1-
pyrrolidinyl)pyridine. The following guidance is based on safety data for structurally similar

compounds, including nitropyridines and pyridines. It is imperative to consult with your

institution's Environmental Health and Safety (EHS) department for specific handling and

disposal requirements and to adhere to all local, state, and federal regulations. This document

is intended for use by trained researchers, scientists, and drug development professionals.

This guide provides essential, immediate safety and logistical information for handling 5-Nitro-
2-(1-pyrrolidinyl)pyridine, including detailed operational and disposal plans to ensure the

safety of laboratory personnel and regulatory compliance.

Immediate Safety and Handling Precautions
Prior to commencing any work with 5-Nitro-2-(1-pyrrolidinyl)pyridine, it is crucial to have all

necessary personal protective equipment (PPE) readily available and to work in a properly

equipped and ventilated area.

Engineering Controls:

All handling of 5-Nitro-2-(1-pyrrolidinyl)pyridine, including weighing and solution

preparation, must be conducted in a certified chemical fume hood to minimize inhalation of

dust or vapors.[1][2]

The work area must be well-ventilated.[3][4]
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An emergency eyewash station and safety shower must be readily accessible.[2][5]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles compliant with ANSI Z87.1 standards are

mandatory.[1] A face shield should be worn in situations with a splash hazard.[6]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required.[3][7] It

is advisable to check the glove manufacturer's compatibility chart for specific breakthrough

times.

Body Protection: A clean, fully buttoned lab coat must be worn at all times.[1] For larger

quantities or increased risk of exposure, a chemical-resistant apron or suit is recommended.

Respiratory Protection: When handling the solid compound outside of a certified chemical

fume hood or if dust generation is likely, a NIOSH-approved respirator with a particulate filter

(e.g., N99 or P2) is required.[1]

Quantitative Data Summary
The following table summarizes available quantitative data for 5-Nitro-2-(1-
pyrrolidinyl)pyridine and related compounds.

Property Value Compound Reference

Melting Point 137-139°C
5-Nitro-2-(1-

pyrrolidinyl)pyridine
[8]

Molecular Formula C9H11N3O2
5-Nitro-2-(1-

pyrrolidinyl)pyridine
[8]

Molecular Weight 193.2 g/mol
5-Nitro-2-(1-

pyrrolidinyl)pyridine
[8]

TLV for Nicotine

(TWA)
0.5 mg/m³ (skin) Nicotine [9]
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Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for the safe handling of 5-Nitro-2-(1-
pyrrolidinyl)pyridine from receipt to experimental use.

1. Receiving and Storage:

Inspection: Upon receipt, carefully inspect the container for any signs of damage or leaks.

Storage: Store the compound in a tightly sealed and clearly labeled container in a cool, dry,

well-ventilated area.[3][4] Keep it away from heat, sparks, and open flames.[10] Store

separately from incompatible materials such as strong oxidizers and acids.[10]

2. Weighing and Solution Preparation:

Preparation: Before handling, ensure all required PPE is correctly worn.

Weighing: Conduct all weighing and transfers of the solid material inside a certified chemical

fume hood to prevent the dispersion of powder.[1][2] Use a spatula for transfers and handle

the material carefully to avoid dust formation.

Solution Preparation: Slowly add the weighed compound to the solvent in an appropriate

container to prevent splashing.[2] Ensure the container is securely capped before mixing.

3. Experimental Use:

Closed Systems: Whenever feasible, conduct reactions in a closed system to minimize the

release of the substance into the work environment.[1]

Hygiene: Do not eat, drink, or smoke in the laboratory.[2][4] Wash hands thoroughly after

handling the chemical, even if gloves were worn.[2]

Disposal Plan
Proper disposal of 5-Nitro-2-(1-pyrrolidinyl)pyridine and any contaminated materials is

critical to prevent environmental contamination and ensure regulatory compliance.
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1. Waste Identification and Segregation:

5-Nitro-2-(1-pyrrolidinyl)pyridine waste must be classified as hazardous chemical waste.

[5]

Segregate waste into the following categories:

Solid Waste: Unused or expired compound, contaminated weighing paper, pipette tips,

and other lab supplies.

Contaminated PPE: Used gloves, disposable lab coats, etc.

Liquid Waste: Solutions containing 5-Nitro-2-(1-pyrrolidinyl)pyridine.

2. Waste Collection and Storage:

Containers: Collect all waste in dedicated, compatible, and clearly labeled hazardous waste

containers.[1][10] The label should include "Hazardous Waste," the full chemical name, and

any other information required by your institution.[5]

Storage: Store sealed waste containers in a designated satellite accumulation area that is

cool, dry, and well-ventilated, away from incompatible materials.[5]

3. Arranging for Disposal:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.[5]

Do not attempt to neutralize the chemical waste unless you are trained and authorized to do

so as part of an approved protocol.[5]

Never dispose of 5-Nitro-2-(1-pyrrolidinyl)pyridine down the drain or in the regular trash.

[5]

Spill and Emergency Procedures
1. Spill Management:
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Evacuation and Notification: In the event of a spill, alert personnel in the immediate vicinity.

For large spills or if you are not trained to handle it, evacuate the area and contact your

institution's emergency response team.[5]

Containment: For small spills, use an absorbent material like sand or vermiculite to contain

the powder.[2]

Cleanup: Carefully collect the absorbed material using non-sparking tools and place it into a

sealed, labeled container for hazardous waste disposal.[2][5] Decontaminate the spill area

with a suitable solvent (consult your EHS for recommendations), followed by soap and water.

Collect all cleanup materials as hazardous waste.[5]

2. Accidental Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water at an emergency

eyewash station for at least 15 minutes and seek medical attention.[3][10]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes and seek medical attention.[3][4] Remove contaminated clothing.[4]

Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.[3][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[4][11]

Visual Workflow for Safe Handling

Start: Acquire Chemical 1. Don PPE
(Goggles, Gloves, Lab Coat)

2. Work in a
Certified Fume Hood 3. Weigh Solid 4. Prepare Solution 5. Perform Experiment 6. Collect Waste

(Solid & Liquid)
7. Decontaminate

Work Area & Glassware 8. Store for EHS Pickup End: Process Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of 5-Nitro-2-(1-pyrrolidinyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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